Cas no 2246774-12-7 (2-(3-Chloro-4-ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-Chloro-4-ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2246774-12-7
• MF: C₁₄H₂₀BClO₂
• MW: 266.571403503418
• MDL: MFCD18733290
• CID: 5463130
• PubChem ID: 123340739
• Update Time: 2025-06-14

2-(3-Chloro-4-ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• Z2049957899
• 2-(3-chloro-4-ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(3-chloro-4-ethylphenyl)-4,4,5,5-tetramethyl-1,3, 2-dioxaborolane
• 2-(3-Chloro-4-ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD18733290
• Inchi： 1S/C14H20BClO2/c1-6-10-7-8-11(9-12(10)16)15-17-13(2,3)14(4,5)18-15/h7-9H,6H2,1-5H3
• InChI Key： NVMHLIUONOGQPT-UHFFFAOYSA-N
• SMILES： ClC1=C(CC)C=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 266.1244877 g/mol
• Monoisotopic Mass: 266.1244877 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Molecular Weight: 266.57

Additional information on 2-(3-Chloro-4-ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(3-Chloro-4-ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246774-12-7)

2-(3-Chloro-4-ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly specialized boronic ester compound widely utilized in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. With its CAS No. 2246774-12-7, this chemical has gained significant attention in pharmaceutical and materials science research due to its unique boron-containing structure and reactivity. The compound's dioxaborolane moiety serves as a stable protecting group for boronic acids, enabling efficient C-C bond formation under mild conditions.

Recent advancements in organoboron chemistry have highlighted the importance of 2-(3-Chloro-4-ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a key intermediate for constructing complex biaryl structures. Researchers particularly value its air-stable nature compared to free boronic acids, which addresses one of the major challenges in palladium-catalyzed reactions. The 3-chloro-4-ethylphenyl substituent provides an additional handle for further functionalization, making this compound versatile for medicinal chemistry applications.

The growing interest in boron-based drugs has propelled searches for compounds like CAS 2246774-12-7, especially with the FDA approval of several boron-containing therapeutics. This compound's tetramethyl-dioxaborolane structure offers improved solubility in organic solvents compared to its pinacol boronic ester analogs, a feature frequently discussed in drug discovery forums. Its application extends to OLED materials development, where researchers exploit its electron-deficient aromatic system for designing novel organic semiconductors.

From a synthetic perspective, 2-(3-Chloro-4-ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane demonstrates remarkable stability toward protodeboronation, a common side reaction that plagues many arylboron compounds. This characteristic makes it particularly valuable for multi-step syntheses where functional group tolerance is crucial. The chloro-ethyl substitution pattern on the phenyl ring provides an interesting electronic profile that influences both its reactivity in cross-couplings and its potential biological activity in screening assays.

Recent publications have explored the use of CAS 2246774-12-7 in developing PET radiotracers, leveraging the boron atom for potential isotope labeling strategies. The compound's crystalline nature and well-defined melting point make it attractive for quality control in manufacturing processes. Analytical chemists appreciate its distinctive NMR signature, with the tetramethyl groups producing characteristic singlets in proton spectra that aid in reaction monitoring.

Environmental considerations of boronic ester compounds have become a hot topic, and 2-(3-Chloro-4-ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane benefits from relatively low ecotoxicity compared to heavy metal reagents. Its application in green chemistry approaches continues to grow, particularly in aqueous-phase coupling reactions. The ethylphenyl moiety contributes to improved lipophilicity, a property frequently optimized in drug design workflows.

Storage and handling of 2246774-12-7 require standard precautions for organoboron compounds, with particular attention to moisture sensitivity. While the dioxaborolane ring offers protection against hydrolysis, prolonged exposure to humid conditions can gradually degrade the material. Most suppliers recommend storage under inert atmosphere with desiccants to maintain optimal purity for sensitive applications.

The future outlook for 2-(3-Chloro-4-ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane appears promising as research expands into boron neutron capture therapy (BNCT) agents and fluorescent probes. Its structural features position it as a valuable building block for high-throughput screening libraries and combinatorial chemistry approaches. As synthetic methodologies continue evolving, this boron-containing intermediate will likely find new applications in cutting-edge material science and pharmaceutical development.